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Compound of Interest

Compound Name: Tyr-pro-otbu

Cat. No.: B6307093 Get Quote

In-Depth Technical Guide: Tyr-pro-otbu
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the protected dipeptide commonly

referred to as Tyr-pro-otbu, identified as Boc-Tyr(tBu)-Pro-OH. This document details its

chemical properties, a comprehensive synthesis protocol, and discusses its potential

applications in research and drug development based on the known biological activities of its

core dipeptide structure.

Physicochemical Data
The quantitative properties of Boc-Tyr(tBu)-Pro-OH are summarized in the table below for easy

reference.

Property Value

CAS Number 289910-65-2

Molecular Formula C₂₃H₃₄N₂O₆

Molecular Weight 434.53 g/mol

Synthesis and Experimental Protocols
The synthesis of Boc-Tyr(tBu)-Pro-OH is typically achieved through a solution-phase peptide

coupling reaction. This involves the coupling of an N-terminally protected Tyrosine derivative,
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Boc-Tyr(tBu)-OH, with a C-terminally unprotected Proline. The following is a detailed

methodology for this synthesis.

Solution-Phase Synthesis of Boc-Tyr(tBu)-Pro-OH
This protocol outlines the coupling of Boc-L-Tyr(tBu)-OH with L-Proline.

Materials:

Boc-L-Tyr(tBu)-OH

L-Proline

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Dimethylformamide (DMF), anhydrous

Dichloromethane (DCM)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

1N Hydrochloric acid (HCl)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Dissolution: In a round-bottom flask, dissolve L-Proline (1.0 equivalent) in a minimal amount

of water, and then add N,N-Dimethylformamide (DMF). In a separate flask, dissolve Boc-L-

Tyr(tBu)-OH (1.0 equivalent) and 1-Hydroxybenzotriazole (HOBt) (1.1 equivalents) in

anhydrous DMF.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6307093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation: Cool the Boc-L-Tyr(tBu)-OH solution to 0 °C in an ice bath. Add N,N'-

Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) to this solution and stir for 30-60 minutes

at 0 °C. A white precipitate of dicyclohexylurea (DCU) will form.

Coupling: Add the L-Proline solution to the activated Boc-L-Tyr(tBu)-OH mixture. Allow the

reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up:

Filter the reaction mixture to remove the precipitated DCU.

Dilute the filtrate with ethyl acetate (EtOAc).

Wash the organic layer sequentially with 1N HCl, saturated aqueous NaHCO₃ solution,

and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

Purification: Purify the crude Boc-Tyr(tBu)-Pro-OH by silica gel column chromatography

using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to yield the

pure product.

Logical Workflow for Synthesis
The following diagram illustrates the key steps in the solution-phase synthesis of Boc-Tyr(tBu)-

Pro-OH.

Caption: Solution-phase synthesis workflow for Boc-Tyr(tBu)-Pro-OH.

Potential Applications in Drug Development and
Research
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While specific biological activities for the protected dipeptide Boc-Tyr(tBu)-Pro-OH are not

extensively documented, the core unprotected dipeptide, Tyr-Pro, has been investigated for its

potential therapeutic effects. Research suggests that Tyr-Pro dipeptides may possess

antioxidant properties. Dipeptides containing Tyrosine and Tryptophan, particularly with these

residues at the N-terminus, have been shown to be effective free radical scavengers.

Furthermore, studies on the parent dipeptide Tyr-Pro have explored its potential in

neuroscience. Given these preliminary findings on the unprotected form, Boc-Tyr(tBu)-Pro-OH

serves as a crucial intermediate in the synthesis of more complex peptides and

peptidomimetics for drug discovery efforts targeting oxidative stress-related diseases and

neurological disorders. Its protected nature allows for its incorporation into larger peptide

sequences through solid-phase peptide synthesis (SPPS), enabling the development of novel

therapeutic candidates.

As a building block in peptide synthesis, Boc-Tyr(tBu)-Pro-OH is valuable for introducing a Tyr-

Pro motif into a peptide chain. The Boc and tBu protecting groups can be selectively removed

under specific acidic conditions, allowing for further modifications and the controlled synthesis

of complex peptide structures.

Due to the absence of specific signaling pathway information for Boc-Tyr(tBu)-Pro-OH, a

signaling pathway diagram is not included. The primary role of this compound is as a synthetic

building block, and its biological effects are typically studied after deprotection and

incorporation into a larger, biologically active peptide.

To cite this document: BenchChem. [Tyr-pro-otbu CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6307093#tyr-pro-otbu-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b6307093#tyr-pro-otbu-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6307093#tyr-pro-otbu-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6307093#tyr-pro-otbu-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6307093#tyr-pro-otbu-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6307093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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